1-(3-Chlorophenyl)-2-(2-(dimethylamino)ethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 1-(3-chlorophenyl)-2-[2-(dimethylamino)ethyl]-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H23ClN2O3/c1-13-10-17-18(11-14(13)2)29-22-19(21(17)27)20(15-6-5-7-16(24)12-15)26(23(22)28)9-8-25(3)4/h5-7,10-12,20H,8-9H2,1-4H3
• InChI Key: GHDJNLPFRJKUDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCN(C)C)C4=CC(=CC=C4)Cl
• Molecular Formula: C23H23ClN2O3
• Molecular Weight: 410.9 g/mol

Description

1-(3-Chlorophenyl)-2-(2-(dimethylamino)ethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H23ClN2O3 and its molecular weight is 410.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Derivatives and Analogues

The compound is used in the synthesis of a wide range of derivatives and analogues, showcasing its versatility in chemical reactions. For example, a method for synthesizing 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs was developed, highlighting a route to produce a variety of derivatives of this compound, which could be useful for further pharmacological or material science studies (R. Vydzhak & S. Y. Panchishyn, 2010).

Photoluminescent Properties

Research into the photoluminescent properties of conjugated polymers containing similar compounds has been conducted, indicating potential applications in electronic devices and sensors. This includes the study of π-conjugated polymers and copolymers for their solubility, processability, and strong photoluminescence, suggesting uses in organic electronics and photonics (T. Beyerlein & B. Tieke, 2000).

Antibacterial Agents

Compounds synthesized from similar structures have been evaluated for antibacterial efficacy against both gram-negative and gram-positive bacteria. This demonstrates the potential of derivatives of this compound in the development of new antibacterial agents (Javed Sheikh, V. N. Ingle & H. Juneja, 2009).

Cytotoxic Activity

Some derivatives have been tested for cytotoxic activity against various cancer cell lines, indicating the potential for this compound or its derivatives to be used in cancer research or therapy. This includes studies where carboxamide derivatives of related compounds showed potent cytotoxic effects, highlighting their potential as leads for anticancer drug development (L. Deady, T. Rodemann, L. Zhuang, B. Baguley & W. Denny, 2003).